![molecular formula C11H8O3 B1212882 4',5'-Dihydropsoralen CAS No. 7535-48-0](/img/structure/B1212882.png)
4',5'-Dihydropsoralen
Overview
Description
4',5'-Dihydropsoralen is a natural product found in Ficus carica and Ficus with data available.
Scientific Research Applications
Photoreactions with Thymine
4',5'-Dihydropsoralen has been studied for its photochemical reactions, particularly its interaction with thymine. The photocycloaddition reaction of 4',5'-dihydropsoralen with thymine in solution and frozen states has been researched, leading to the isolation and characterization of a major photoadduct. This photoadduct is a C4-cycloaddition product, an analogue of furocoumarin-DNA biadduct, formed through a 2+2 addition reaction (Shim, Koh, & Shim, 1983). Additionally, reversible photocycloaddition reactions of a 4',5'-dihydropsoralen derivative with thymine were studied, offering insights into the behavior of the compound under specific light irradiation conditions (Décout & Lhomme, 1992).
Radiopharmaceutical Precursors
The compound has been explored in the context of creating radiopharmaceutical precursors. Nitration of 4',5'-dihydropsoralen results in a mixture of nitro products, leading to the development of a pyrrolidine triazene precursor for radioiodination of the dihydropsoralen system (Heindel, Foster, & Varkey, 1986).
Effects on Keratinocyte Growth
Research has been conducted on the effects of 4',5'-dihydropsoralen derivatives on keratinocyte growth. 5'-Mercurio-substituted derivatives of 4',5'-dihydropsoralen were synthesized and found to inhibit keratinocyte growth without photoactivation. This research helps to understand the mechanisms of psoralen-induced growth inhibition in the skin (Martey et al., 2002).
Photocycloaddition Reactions
The compound's photocycloaddition reactions have been extensively studied. One research focused on its reaction with tetramethylethylene, leading to the formation of a major photoadduct through a 2+2 cycloaddition process (Shim & Koh, 1982). Another study theoretically analyzed the photocycloaddition reaction of 4',5'-dihydropsoralen with thymidine, correlating well with experimental observations (Kim, Oh, Lee, & Shim, 1987).
Synthesis of Therapeutic Agents
There have been various synthetic approaches to produce derivatives of 4',5'-dihydropsoralen, which are potential therapeutic agents for improved psoralen ultraviolet A radiation treatment (Whittemore et al., 2001).
Photophysical Properties
Studies on the photophysical properties of 4',5'-dihydropsoralen include its interaction with various nucleic acid bases and amino acids, providing insights into its triplet-triplet absorption spectra and reaction rate constants (Land & Truscott, 1979).
properties
CAS RN |
7535-48-0 |
---|---|
Product Name |
4',5'-Dihydropsoralen |
Molecular Formula |
C11H8O3 |
Molecular Weight |
188.18 g/mol |
IUPAC Name |
2,3-dihydrofuro[3,2-g]chromen-7-one |
InChI |
InChI=1S/C11H8O3/c12-11-2-1-7-5-8-3-4-13-9(8)6-10(7)14-11/h1-2,5-6H,3-4H2 |
InChI Key |
VXGRJERITKFWPL-UHFFFAOYSA-N |
SMILES |
C1COC2=C1C=C3C=CC(=O)OC3=C2 |
Canonical SMILES |
C1COC2=C1C=C3C=CC(=O)OC3=C2 |
Other CAS RN |
7535-48-0 |
synonyms |
4',5'-dihydropsoralen |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.